Ethyl 5-(2,5-dichlorobenzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2,5-dichlorobenzoyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H14Cl2FN3O4S/c1-2-32-22(31)18-15-10-33-20(26-19(29)14-9-11(23)3-8-16(14)24)17(15)21(30)28(27-18)13-6-4-12(25)5-7-13/h3-10H,2H2,1H3,(H,26,29)
• InChI Key: ISSKWUYFUJVRFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=C(C=CC(=C3)Cl)Cl)C4=CC=C(C=C4)F
• Molecular Formula: C22H14Cl2FN3O4S
• Molecular Weight: 506.3 g/mol

Description

Ethyl 5-(2,5-dichlorobenzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H14Cl2FN3O4S and its molecular weight is 506.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 5-amino-3,4-diphenyl-7H-pyrrolo[2,3-c]pyridazine-6-carboxylate, a compound related to Ethyl 5-(2,5-dichlorobenzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, has been synthesized and used as a starting point for various chemical reactions. These include the formation of pyridazino[4',3':4,5]pyrrolo[3,2-d]oxazin-4(5H)-one derivatives and other complex organic structures (Deeb et al., 1992).
• Another related compound, ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxyl-ate, has been used to synthesize pyrimido-[4',5':4,5]thieno[2,3-c]pyridazine and other heterocycles (Deeb & El-Abbasy, 2006).

Biological Applications

• Ethyl 5-amino-3-(4-tert-butylphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, a structurally similar compound, has been identified as a new allosteric modulator of the adenosine A1 receptor. This finding opens up potential applications in developing new classes of pharmaceuticals targeting these receptors (Ferguson et al., 2008).

Fluorescence and Photophysical Properties

• The synthesis of ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate led to the discovery of a novel fluorescent molecule, demonstrating the potential of these types of compounds in fluorescence and photophysical studies (Wu et al., 2006).